Cas no 76424-47-0 (5-propyl-1H-pyrazole-3-carboxylic acid)

5-propyl-1H-pyrazole-3-carboxylic acid structure
76424-47-0 structure
Product Name:5-propyl-1H-pyrazole-3-carboxylic acid
CAS No:76424-47-0
MF:C7H10N2O2
MW:154.166501522064
MDL:MFCD02169458
CID:561299
PubChem ID:329775235
Update Time:2025-09-20

5-propyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Propyl-1H-pyrazole-5-carboxylic acid
    • 1H-Pyrazole-3-carboxylicacid, 5-propyl-
    • 5-propyl-1H-pyrazole-3-carboxylic acid
    • 5-Propyl-2H-pyrazole-3-carboxylic acid
    • 3-n-propyl-1H-pyrazole-5-carboxylic acid
    • 3-n-propyl-1H-pyrazolo-5-carboxylic acid
    • 3-Propyl-1H-5-pyrazole Carboxylic Acid
    • 3-propyl-1H-pyrazole-5-carboxylic acid(SALTDATA: FREE)
    • SCHEMBL1092
    • QYPSYPPSHXDFLV-UHFFFAOYSA-N
    • F16166
    • A838697
    • 76424-47-0
    • AKOS000646963
    • PD182670
    • HMS1697E16
    • CHEMBL237788
    • BDBM50220850
    • FT-0691105
    • MS-2036
    • 1H-Pyrazole-3-carboxylic acid, 5-propyl-
    • EN300-28546
    • Oprea1_206890
    • SY167761
    • MFCD02169458
    • CS-0152421
    • Z89264925
    • DTXSID20350296
    • RB4C9X44RN
    • 3-Propyl-1H-pyrazole-5-carboxylic acid, AldrichCPR
    • BDA42447
    • BB 0254140
    • AKOS000136076
    • BBL031087
    • STL244838
    • 3-Propyl-1H-pyrazole-5-carboxylicacid
    • MDL： MFCD02169458
    • Inchi： 1S/C7H10N2O2/c1-2-3-5-4-6(7(10)11)9-8-5/h4H,2-3H2,1H3,(H,8,9)(H,10,11)
    • InChI Key： QYPSYPPSHXDFLV-UHFFFAOYSA-N
    • SMILES： OC(C1C=C(CCC)NN=1)=O

Computed Properties

  • Exact Mass: 154.07400
  • Monoisotopic Mass: 154.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • Density: 1.255
  • Boiling Point: 383.1°C at 760 mmHg
  • Flash Point: 185.5°C
  • Refractive Index: 1.562
  • PSA: 65.98000
  • LogP: 1.06040
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-propyl-1H-pyrazole-3-carboxylic acid Security Information

  • Signal Word：warning
  • Hazard Statement： H303+H313+H333
  • Warning Statement： P264+P280+P305+P351+P338+P337+P313
  • Hazardous Material transportation number：NONH for all modes of transport
  • Safety Instruction： H303+H313+H333
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5-propyl-1H-pyrazole-3-carboxylic acid Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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5-propyl-1H-pyrazole-3-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:76424-47-0)5-propyl-1H-pyrazole-3-carboxylic acid
Order Number:A838697
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:43
Price ($):198.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:76424-47-0)5-propyl-1H-pyrazole-3-carboxylic acid
A838697
Purity:99%
Quantity:5g
Price ($):198.0
Email